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Compound of Interest |

Compound Name: 2-Cyanoethyitrichlorosilane
CAS No.: 10731-22-3
Cat. No.: B088444
Get Quote
. J

2-Cyanoethyltrichlorosilane (CETCS), registered under CAS number 1071-22-3, is a
bifunctional organosilane compound of significant interest in materials science, surface
chemistry, and as a precursor for advanced functional materials.[1][2] Its molecular architecture
is distinguished by two key reactive moieties: a highly reactive trichlorosilyl group at one end
and a versatile cyano (nitrile) group at the other, separated by an ethyl linker. This unique
structure allows CETCS to act as a molecular bridge, covalently bonding inorganic substrates
to organic materials, or to serve as a foundational building block for more complex molecules.
This guide provides a detailed exploration of its properties, core chemistry, experimental
protocols, and applications for researchers in chemistry and drug development.

Physicochemical and Safety Profile

A thorough understanding of a reagent's properties is foundational to its effective and safe use
in a laboratory setting. CETCS is a moisture-sensitive compound that can appear as a solid or
liquid, often with a straw-colored hue and a sharp, acrid odor similar to hydrogen chloride.[3]

Table 1: Key Physicochemical Properties of 2-Cyanoethyltrichlorosilane
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Property Value Source(s)
CAS Number 1071-22-3 [1112114]
Molecular Formula C3HaCIsNSI [1][2]
Molecular Weight 188.52 g/mol [21[31[4]

White to very pale yellow
Appearance o [1][3]
crystal/lump or liquid

Melting Point 34-35°C [1][4]
Boiling Point 109°C (at reduced pressure) [4]
Density 1.356 g/cm3 [4115]

_ o Reacts rapidly with water,
Hydrolytic Sensitivity ] ] [31[5]
moisture, and protic solvents

Due to its high reactivity with water, CETCS is classified as a corrosive material.[1][3] Upon
contact with moisture, it rapidly hydrolyzes to release corrosive hydrogen chloride (HCI) gas,
making stringent handling protocols essential.[3]

Core Chemistry and Reaction Mechanisms

The utility of CETCS stems from the distinct reactivity of its two functional groups.

The Trichlorosilyl Group: An Anchor to Inorganic
Surfaces

The Si-Cl bonds are highly susceptible to nucleophilic attack by water. This hydrolysis is the
first step in the process of surface modification or its action as a coupling agent. The generally
accepted mechanism proceeds in four stages, as first proposed by B. Arkles.[6][7]

o Hydrolysis: The three chloro groups are rapidly replaced by hydroxyl groups upon exposure
to water, forming a reactive silanetriol intermediate (2-cyanoethylsilanetriol) and releasing
HCL[6][7][8]
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o Condensation: The newly formed silanol groups are unstable and readily condense with
each other to form oligomeric siloxane structures (Si-O-Si).[6][7]

e Hydrogen Bonding: These silanol-containing oligomers then form hydrogen bonds with
hydroxyl groups present on the surface of inorganic substrates like glass, silica, or metal
oxides.[6][9]

o Covalent Bond Formation: With gentle heating or curing, a final dehydration step occurs,
forming stable, covalent siloxane bonds between the CETCS molecule and the substrate
surface.[6][9]

This process effectively grafts the 2-cyanoethyl group onto the inorganic surface, fundamentally
altering its surface chemistry.

CETCS 1. Hydrolysis
(R-SiCl3) o by
yproduct
7| silanetriol Intermediate |-——=============~-] > SIEl
(R-Si(OH)3)
““““““ e 2. Condensation &
3 H20 3. H-Bonding
Hydrogen Bonding 4. Curing (Heat Covalent Siloxane Bond __b)/;grgd_u_ct_> H20
Inorganic Substrate F---—--—-------- | (Surface Adsorption) (R-Si-O-Substrate) 2

with -OH groups

Diagram 1: CETCS Hydrolysis and Surface Bonding Mechanism
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Diagram 1: CETCS Hydrolysis and Surface Bonding Mechanism

The Cyano Group: A Gateway to Organic
Transformations

The terminal nitrile (cyano) group is a versatile functional handle that opens avenues for further
chemical modification. While stable under the conditions required for silanization, it can
participate in a range of organic reactions, including:

e Reduction: Can be reduced to a primary amine (-CHzNHz), introducing a highly reactive
nucleophilic site for further coupling, for instance in peptide synthesis or polymer grafting.
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» Hydrolysis: Can be hydrolyzed to a carboxylic acid (-COOH), useful for creating acidic
surfaces or for further derivatization via ester or amide formation.

o Cycloaddition Reactions: The nitrile group can participate in certain cycloaddition reactions, a
cornerstone of “click chemistry," which is widely used in drug discovery to rapidly synthesize
libraries of compounds.[10][11]

Applications in Research and Drug Development
Surface Modification and Coupling Agent

The primary application of CETCS is to alter the surface properties of materials. By grafting the
cyanoethyl group onto a surface, its character can be tuned. For example, it can be used to:

e Enhance Adhesion: As a coupling agent, it forms a durable chemical bridge between
inorganic fillers (like silica or glass fibers) and organic polymer matrices, improving the
mechanical properties and hydrolytic stability of composite materials.[9][12][13]

o Control Wettability: It can modify the hydrophilicity and oleophilicity of a surface, which is
critical in microfluidics, chromatography, and coatings.[5]

o Functionalize Nanopatrticles: Modifying the surface of silica or metal oxide nanoparticles with
CETCS provides a platform for attaching biomolecules, catalysts, or other functional
moieties.[14][15]

Precursor for Functional Materials and Drug Discovery

In drug development and advanced materials science, CETCS serves as a valuable precursor.
The ability to first anchor the molecule to a substrate and then chemically transform the cyano
group is a powerful two-step strategy.[15]

o Solid-Phase Synthesis: A CETCS-modified surface (e.qg., silica beads) can be used as a solid
support. The cyano group can be converted to an amine or carboxylic acid, which then
serves as the starting point for the stepwise synthesis of peptides or oligonucleotides.

» Bio-Interfaces and Sensors: Surfaces functionalized with CETCS can be further modified
with biomolecules (proteins, DNA) to create biocompatible coatings for medical implants or
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to fabricate biosensors. The cyano group provides a defined chemical handle for controlled
immobilization.

o Chromatography: It is used to prepare stationary phases for liquid chromatography, where
the cyano group provides a moderately polar surface for separating organic molecules.

Experimental Protocols
Protocol 1: Surface Silanization of Glass Slides

This protocol describes a standard procedure for creating a functionalized surface using
CETCS. The process is designed as a self-validating system, where successful modification
can be confirmed by contact angle measurements.

Objective: To covalently attach a layer of 2-Cyanoethylsilane to a glass surface.

Materials:

2-Cyanoethyltrichlorosilane (CETCS)

e Anhydrous Toluene (or other anhydrous, aprotic solvent)

e Piranha solution (7:3 mixture of H2SO4:H202) - EXTREME CAUTION
o Deionized water, Isopropanol

o Glass microscope slides

» Nitrogen or Argon gas line

e Oven, Sonicator, Glass staining jars

Methodology:

o Substrate Cleaning (Activation):

o Place glass slides in a staining jar and sonicate in isopropanol for 15 minutes, followed by
sonication in deionized water for 15 minutes.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b088444/docs?utm_src=pdf-body#introduction-the-dual-reactivity-of-a-versatile-silane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Dry the slides under a stream of nitrogen.

o Immerse the slides in freshly prepared Piranha solution for 30 minutes. Causality: This
aggressive oxidative cleaning removes all organic residues and hydroxylates the surface,
maximizing the number of reactive Si-OH groups available for silanization.

o Rinse extensively with deionized water and dry thoroughly with nitrogen.

o Silanization Reaction:

o Prepare a 2% (v/v) solution of CETCS in anhydrous toluene in a clean, dry staining jar
under a nitrogen atmosphere. Causality: Anhydrous conditions are critical to prevent
premature hydrolysis and polymerization of CETCS in the solution, ensuring it reacts
primarily at the substrate surface.

o Immerse the cleaned, dry slides in the CETCS solution. Seal the jar and leave for 2-4
hours at room temperature. Gentle agitation can improve uniformity.

e Rinsing and Curing:

[e]

Remove the slides from the silanization solution and rinse thoroughly with fresh anhydrous
toluene to remove any physisorbed silane.

o Rinse with isopropanol and finally with deionized water.

o Dry the slides under a nitrogen stream.

o Cure the slides in an oven at 110-120°C for 1 hour. Causality: Curing drives the final
condensation reaction, forming robust covalent Si-O-Si bonds between the silane and the
surface and cross-linking the silane layer.

o Validation:

o Measure the static water contact angle on the modified slide. A successful modification
should result in a significant and consistent change compared to the clean, hydrophilic
glass surface.
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:
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:
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End: Functionalized
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Diagram 2: Experimental Workflow for Surface Silanization
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Diagram 2: Experimental Workflow for Surface Silanization

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b088444/docs?utm_src=pdf-body-img#introduction-the-dual-reactivity-of-a-versatile-silane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol 2: Safe Handling and Storage

Trustworthiness: Adherence to this protocol is a self-validating system for safety. Failure to
comply will result in reagent decomposition and the creation of a hazardous environment.

o Storage: Store CETCS in a tightly sealed container under a dry, inert atmosphere (nitrogen
or argon).[3] The storage area should be cool, dry, well-ventilated, and separate from
incompatible materials like alcohols, amines, and oxidizing agents.[3]

e Handling: Always handle CETCS in a chemical fume hood.[3] Wear appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves (neoprene or nitrile rubber),
chemical safety goggles, a face shield, and a lab coat.[3]

o Spills: In case of a spill, evacuate the area. Contain the spill with an inert absorbent material
(e.g., vermiculite, dry sand). Do not use water.[3] Place the absorbed material into a suitable
container for disposal.

o First Aid:

o Skin Contact: Causes severe burns.[1][3] Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated clothing. Seek immediate medical
attention.[3][16]

o Eye Contact: Causes serious eye damage.[1][3] Immediately flush eyes with water for at
least 15 minutes. Get immediate medical attention.[3]

o Inhalation: May cause respiratory tract irritation.[3] Move the person to fresh air. Seek
medical advice if you feel unwell.[16]

o Ingestion: Harmful if swallowed.[1][3] Rinse mouth. Do NOT induce vomiting. Call a doctor
immediately.[1]

Spectroscopic Characterization

For verification of the compound or analysis of reaction products, the following spectroscopic
signatures are expected:
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e Infrared (IR) Spectroscopy: A sharp, strong absorption peak around 2250 cm~1
corresponding to the C=N (nitrile) stretching vibration. C-H stretching peaks will be observed
below 3000 cm~1. If hydrolysis has occurred, a broad O-H stretch will appear around 3200-
3600 cm™.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Two triplet signals in the aliphatic region corresponding to the two methylene (-
CHz2-) groups of the ethyl chain.

o 18C NMR: Signals for the two methylene carbons and a characteristic downfield signal for
the nitrile carbon (typically >110 ppm).

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak and a
characteristic isotopic pattern due to the presence of three chlorine atoms. Fragmentation
will likely involve the loss of chlorine and parts of the ethyl chain.

Conclusion

2-Cyanoethyltrichlorosilane is a powerful and versatile chemical tool for scientists and
researchers. Its value lies in its well-defined bifunctional nature, allowing for the robust
anchoring to inorganic materials via its trichlorosilyl group, while presenting a chemically
adaptable cyano group for a myriad of subsequent organic transformations. From enhancing
the performance of advanced composites to providing a platform for creating complex bio-
interfaces, the applications of CETCS are extensive. However, its high reactivity demands a
rigorous and informed approach to handling and storage to ensure both experimental success
and laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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